3-(4-fluorophenyl)-1-(2-(4-fluorophenyl)-2-oxoethyl)-7,9-dimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 3-(4-fluorophenyl)-1-[2-(4-fluorophenyl)-2-oxoethyl]-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C23H18F2N6O3/c1-28-20-19(21(33)29(2)23(28)34)30-11-17(13-3-7-15(24)8-4-13)27-31(22(30)26-20)12-18(32)14-5-9-16(25)10-6-14/h3-10H,11-12H2,1-2H3
• InChI Key: MGZHPVYNRXBXFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CC(=NN(C3=N2)CC(=O)C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
• Molecular Formula: C23H18F2N6O3
• Molecular Weight: 464.4 g/mol

Description

3-(4-fluorophenyl)-1-(2-(4-fluorophenyl)-2-oxoethyl)-7,9-dimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C23H18F2N6O3 and its molecular weight is 464.433. The purity is usually 95%.
BenchChem offers high-quality 3-(4-fluorophenyl)-1-(2-(4-fluorophenyl)-2-oxoethyl)-7,9-dimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-fluorophenyl)-1-(2-(4-fluorophenyl)-2-oxoethyl)-7,9-dimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer, Anti-HIV, and Antimicrobial Activities

Research has explored the synthesis of tricyclic triazino and triazolo[4,3-e]purine derivatives, demonstrating significant anticancer, anti-HIV-1, and antimicrobial activities. For example, specific compounds within this chemical family have shown considerable activity against melanoma, non-small lung cancer, breast cancer, and various microbial strains. These findings suggest the potential of such compounds in developing therapeutic agents against a range of diseases (Ashour et al., 2012).

Synthesis Techniques and Material Applications

The facile synthesis of [1,2,4]triazino[3,2‐f]purines showcases innovative approaches in chemical synthesis, leading to the creation of materials with potential applications in various fields, including drug development and material science (Ueda et al., 1988). Additionally, studies on the crystal structures and packing of similar compounds contribute to the understanding of their physical properties and potential applications in nonlinear optics and material sciences (Boese et al., 2002).

Potential Antidepressant Agents

Research into 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione highlights the exploration of chemical compounds for their potential as antidepressant agents. These studies indicate the importance of chemical structure modification in enhancing therapeutic efficacy and understanding the molecular basis of antidepressant activity (Zagórska et al., 2016).

Molluscicidal Agents and CDK2 Inhibitors

Further research has focused on the synthesis of fluorine/phosphorus-substituted triazinones and their related systems for applications as molluscicidal agents against snails responsible for Bilharziasis diseases. Additionally, novel fluorinated cyclic aza crown macrocyclic systems containing 1,2,4-triazine moieties have been evaluated as CDK2 inhibitors of tumor cells, indicating their potential in cancer treatment and protection of DNA damage (Al-Romaizan et al., 2014; Bawazir & Rahman, 2020).